Cas no 812694-58-9 (Benzene, 1-bromo-3-(2-methoxy-1,1-dimethylethyl)-)
812694-58-9 structure
Product Name:Benzene, 1-bromo-3-(2-methoxy-1,1-dimethylethyl)-
CAS No:812694-58-9
MF:C11H15BrO
MW:243.140202760696
CID:1802225
PubChem ID:67191411
Update Time:2025-04-21
Benzene, 1-bromo-3-(2-methoxy-1,1-dimethylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-bromo-3-(2-methoxy-1,1-dimethylethyl)-
- SCHEMBL1864333
- 2-(3-bromophenyl)-2-methylpropyl methyl ether
- DS-021532
- 1-bromo-3-(2-methoxy-1,1-dimethyl-ethyl)-benzene
- DB-291757
- 51380-84-8
- HONYEGOQNAXWBY-UHFFFAOYSA-N
- 812694-58-9
-
- Inchi: 1S/C11H15BrO/c1-11(2,8-13-3)9-5-4-6-10(12)7-9/h4-7H,8H2,1-3H3
- InChI Key: HONYEGOQNAXWBY-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)C(C)(C)COC
Computed Properties
- Exact Mass: 242.03063g/mol
- Monoisotopic Mass: 242.03063g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 9.2Ų
Benzene, 1-bromo-3-(2-methoxy-1,1-dimethylethyl)- Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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